![molecular formula C12H20O5 B157072 4-Oxododecanedioic acid CAS No. 30828-09-2](/img/structure/B157072.png)
4-Oxododecanedioic acid
Overview
Description
4-Oxododecanedioic acid, also known as ODDD or 4-oxo-C12-acid, is a naturally occurring organic acid that is found in some plants, fungi, and bacteria. It is an important intermediate in the synthesis of various compounds, including pharmaceuticals, food additives, and other industrial chemicals. ODDD is also known to have various biochemical and physiological effects, making it a useful tool for researchers in the pharmaceutical, food, and biotechnology industries.
Scientific Research Applications
Electrochemical Wastewater Treatment
4-Oxododecanedioic acid finds applications in the field of electrochemical wastewater treatment. Gherardini et al. (2001) and Rodrigo et al. (2001) explored the electrochemical behavior of electrodes in acidic media containing chlorophenols, showing the potential for complete combustion of organic compounds, including this compound, in wastewater treatment processes (Gherardini et al., 2001) (Rodrigo et al., 2001).
Hydrolysis in Biomass Treatment
Trzcinski and Stuckey (2015) investigated the role of acetic acid in the chemical hydrolysis of the Organic Fraction of Municipal Solid Waste under abiotic conditions, which implicates a potential application for this compound in biomass treatment (Trzcinski & Stuckey, 2015).
Analytical Chemistry Applications
Safavi and Banazadeh (2007) developed an optode for determining oxalic acid, which suggests a similar potential for detecting this compound in analytical chemistry applications (Safavi & Banazadeh, 2007).
Nanotechnology and Synthetic Ion Channels
Ali et al. (2012) demonstrated the use of 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid in the optical gating of nanofluidic devices based on synthetic ion channels, hinting at its application in the field of nanotechnology (Ali et al., 2012).
Amelioration of Heavy Metal Stress in Plants
Soyingbe et al. (2020) researched the ameliorative effect of exogenously applied oxalic acid on heavy metal-induced stress in maize, indicating a similar potential role for this compound in alleviating heavy metal stress in plants (Soyingbe et al., 2020).
Advanced Materials Synthesis
Hao et al. (2006) utilized oxalic acid in the synthesis of anode materials for lithium-ion batteries, suggesting that this compound could be used in similar contexts (Hao et al., 2006).
Organic Synthesis
Uguen et al. (2021) conducted microwave-assisted syntheses of 4-oxo-2-butenoic acids, indicating the potential of this compound in organic synthesis applications (Uguen et al., 2021).
Future Directions
Properties
IUPAC Name |
4-oxododecanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O5/c13-10(8-9-12(16)17)6-4-2-1-3-5-7-11(14)15/h1-9H2,(H,14,15)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHXMOTDTSDYYEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCC(=O)CCC(=O)O)CCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30828-09-2 | |
Record name | 4-Oxododecanedioic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030828092 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-OXODODECANEDIOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SK9QS92H2X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 4-Oxododecanedioic acid in the context of plant-herbivore interactions?
A1: While the provided research doesn't directly investigate the role of this compound in plant-herbivore interactions, it highlights its presence in Coniogramme japonica []. This discovery is noteworthy because closely related compounds, like 4-Oxododecanoic acid, have been shown to have insecticidal properties, particularly against the leaf-chewer Spodoptera exigua []. This suggests a potential role of this compound in plant defense mechanisms, but further research is needed to confirm its specific activity.
Q2: Has this compound been chemically synthesized, and if so, what methods are employed?
A2: Yes, this compound has been successfully synthesized [, ]. While the provided abstracts don't delve into the specific synthetic procedures, they indicate the existence of established methods for its production. Researchers interested in the detailed synthetic protocols would need to consult the full research articles.
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